3-Ethenyl-1-methyl-1h-indazole

• Molecular Formula: C10H10N2
• Molecular Weight: 158.20 g/mol
• IUPAC Name: 3-ethenyl-1-methylindazole
• InChI: InChI=1S/C10H10N2/c1-3-9-8-6-4-5-7-10(8)12(2)11-9/h3-7H,1H2,2H3
• InChI Key: ZPWZMIWIIRHSCJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=N1)C=C

Description

3-Ethenyl-1-methyl-1h-indazole is a useful research compound. Its molecular formula is C10H10N2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound 1 (1.6 g, 8 mmol) and vinyl tributyl tin (2.6 mL, 11 mmol) in toluene (10 mL) was treated with Pd(PPh3)4 (0.92 g, 0.8 mmol) and heated to reflux overnight. The reaction mixture was concentrated and the resulting material was purified directly by gradient elution on silica gel (0 to 20% EtOAc in hexanes) to afford the title compound as a colorless oil.